Cas no 2309796-70-9 (1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate)

1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate structure
2309796-70-9 structure
Product Name:1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate
CAS No:2309796-70-9
MF:C9H9ClN2O4
MW:244.631761312485
CID:5599011
PubChem ID:132450679
Update Time:2023-08-23

1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 2-(6-chloropyrimidin-4-yl)malonate
    • 1,3-dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate
    • starbld0012131
    • F1911-3009
    • AKOS040694000
    • dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate
    • 2309796-70-9
    • 1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate
    • Inchi: 1S/C9H9ClN2O4/c1-15-8(13)7(9(14)16-2)5-3-6(10)12-4-11-5/h3-4,7H,1-2H3
    • InChI Key: YYGALDFFULTCOA-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(C(=O)OC)C(=O)OC)=NC=N1

Computed Properties

  • Exact Mass: 244.0250845g/mol
  • Monoisotopic Mass: 244.0250845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.4Ų

1,3-Dimethyl 2-(6-chloropyrimidin-4-yl)propanedioate Pricemore >>

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